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Compound of Interest

Compound Name: Ethyl-D5 methanesulfonate

Cat. No.: B170091 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Ethyl-D5 methanesulfonate, a deuterated form of the potent mutagen Ethyl

methanesulfonate (EMS), requires stringent disposal procedures due to its hazardous nature.

This guide provides essential, step-by-step information for the safe disposal of this compound,

aligning with best practices for laboratory safety and chemical handling.

Ethyl-D5 methanesulfonate is chemically similar to Ethyl methanesulfonate (EMS), and

therefore, the disposal procedures for EMS are applicable. EMS is classified as a suspected

human carcinogen, mutagen, and teratogen, necessitating extreme caution in its handling and

disposal.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to be equipped with the appropriate

personal protective equipment (PPE). This includes, but is not limited to:

Gloves: Chemical-resistant gloves, such as neoprene, are recommended. Always inspect

gloves for integrity before use and wash hands thoroughly after removal.[3]

Eye Protection: Tightly fitting safety goggles with side-shields are mandatory.[4]

Protective Clothing: A lab coat or an impervious apron and flame-resistant clothing should be

worn to prevent skin contact.[4]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood. If exposure limits are exceeded, a full-face respirator may be

necessary.

Emergency shower and eyewash stations should be readily accessible in the immediate work

area.

Spill Management and Cleanup
In the event of a spill, immediate and appropriate action is critical to contain the hazard.

Minor Spills:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Absorb: Cover the spill with an inert absorbent material such as dry lime, sand, or soda ash.

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled, and closed container for disposal.

Decontaminate: Wash the spill area thoroughly once the cleanup is complete.

Major Spills:

Evacuate: Immediately evacuate the area and alert emergency responders.

Isolate: Move upwind from the spill to avoid inhalation of vapors.

Secure: Prevent entry into the contaminated area.

Step-by-Step Disposal Protocol
The disposal of Ethyl-D5 methanesulfonate must be handled as hazardous waste. All local,

state, and federal regulations must be strictly followed.
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Inactivation (Decomposition): Before disposal, it is recommended to inactivate EMS. A

common method involves hydrolysis using a basic solution. A recommended inactivating

solution is a mixture of 0.1M NaOH and 20% w/v sodium thiosulfate. The waste should be

treated in this solution for at least 24 hours to ensure complete degradation.

Containment: The inactivated solution and any contaminated materials (e.g., absorbent

pads, gloves, labware) should be placed in a clearly labeled, sealed, and leak-proof

container. The container must be suitable for hazardous chemical waste.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Ethyl-D5 methanesulfonate," along with any other components of the

waste mixture. The EPA waste number for Ethyl methanesulfonate is U119.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste storage area, away from incompatible materials such as strong oxidizing

agents and strong bases.

Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor to arrange for the pickup and final

disposal of the waste. Do not dispose of this chemical down the drain.

Quantitative Data Summary
Property Value Source

Molecular Formula C3H3D5O3S

Molecular Weight 129.19 g/mol

Boiling Point 214.4 ± 9.0 °C at 760 mmHg

Flash Point 100.0 °C (212.0 °F)

Density 1.2 ± 0.1 g/cm³

EPA Waste Number U119

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of Ethyl-
D5 methanesulfonate.

Start: Handling Ethyl-D5 Methanesulfonate

Waste Generation

Decontamination & Segregation

Containment & Labeling

Final Disposal

Use of Ethyl-D5 Methanesulfonate

Generate Waste (liquid or solid)

Inactivate with NaOH/Thiosulfate Solution

Liquid Waste

Segregate Contaminated PPE & Materials

Solid Waste

Place in Labeled, Sealed Hazardous Waste Container

Label with 'Hazardous Waste', Chemical Name, and EPA #U119

Store in Designated Area

Contact EHS for Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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